Cas no 642995-16-2 ((1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid)

• Product Name: (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid
• CAS No: 642995-16-2
• MF: C₁₉H₁₇NO₄
• MW: 323.3426
• MDL: MFCD08276405
• CID: 961222
• PubChem ID: 87557922
• Update Time: 2025-05-23

(1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1s,2s)-2-(naphthalene-2,3-dicarboximido)cyclohexanecarboxylic acid
• (1S,2S)-2-(1,3-dioxobenzo[f]isoindol-2-yl)cyclohexane-1-carboxylic acid
• (1S,2S)-2<wbr>
• cyclohexa<wbr>
• LogP
• N-[(1S,2S)-2-Carboxycyclohexyl]naphthalene-2,3-dicarboximide
• (1S,2S)-2-(1,3-Dioxo-1H-benzo[f]isoindol-2(3H)-yl)cyclohexanecarboxylic acid
• (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylicAcid
• N0714
• (1S,2S)-2-(2,3-Naphthalenedicarboximido)cyclohexanecarboxylic acid
• (1S,2S)-2-(1,3-Dioxo-1,3-dihydro-2H-benzo[f]isoindol-2-yl)cy
• D91768
• (1S,2S)-2-{1,3-dioxo-1H,2H,3H-benzo[f]isoindol-2-yl}cyclohexane-1-carboxylic acid
• DTXSID70659741
• (1S,2S)-2-{1,3-DIOXOBENZO[F]ISOINDOL-2-YL}CYCLOHEXANE-1-CARBOXYLIC ACID
• MFCD08276405
• RPVXICJCKYVHHZ-BBRMVZONSA-N
• AS-73363
• (1S,2S)-2-(1,3-Dioxo-1,3-dihydro-2H-benzo[f]isoindol-2-yl)cyclohexane-1-carboxylic acid
• (1S,2S)-2-(1,3-Dioxo-1H-benzo[f]isoindol-2(3H)-yl)cyclohexanecarboxylicacid
• 642995-16-2
• AKOS027252998
• CS-0454514
• SCHEMBL3625199
• (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid

• MDL： MFCD08276405
• Inchi： 1S/C19H17NO4/c21-17-14-9-11-5-1-2-6-12(11)10-15(14)18(22)20(17)16-8-4-3-7-13(16)19(23)24/h1-2,5-6,9-10,13,16H,3-4,7-8H2,(H,23,24)/t13-,16-/m0/s1
• InChI Key： RPVXICJCKYVHHZ-BBRMVZONSA-N
• SMILES： O([H])C([C@@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@]1([H])N1C(C2=C([H])C3=C([H])C([H])=C([H])C([H])=C3C([H])=C2C1=O)=O)=O

Computed Properties

• Exact Mass: 323.11581
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 554.6±43.0 °C at 760 mmHg
• Flash Point: 289.2±28.2 °C
• PSA: 74.68
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid

Comprehensive Overview of (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid (CAS No. 642995-16-2)

(1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid, with the CAS number 642995-16-2, is a chiral cyclohexane derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound features a naphthalene dicarboximide moiety fused to a cyclohexane ring, making it a valuable intermediate for synthesizing enantiomerically pure compounds. Its unique structural properties and potential applications in drug development have made it a subject of interest for researchers exploring asymmetric synthesis, chiral auxiliaries, and biologically active molecules.

The growing demand for chiral building blocks in the pharmaceutical industry has driven research into compounds like (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid. Its stereochemical purity and functional group compatibility make it an ideal candidate for designing targeted therapeutics, particularly in the fields of oncology and central nervous system (CNS) disorders. Recent studies have highlighted its potential as a precursor for small-molecule inhibitors, which are increasingly sought after in precision medicine.

One of the most frequently asked questions about this compound revolves around its synthetic routes and optical purity. Researchers often search for optimized protocols to prepare (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid with high enantiomeric excess (ee). Advances in catalytic asymmetric hydrogenation and enzymatic resolution techniques have improved access to this compound, addressing the need for scalable and cost-effective production methods.

Another area of interest is the compound's role in structure-activity relationship (SAR) studies. Its rigid cyclohexane backbone and planar naphthalene group provide a unique scaffold for modulating molecular interactions. This has led to investigations into its potential as a pharmacophore in drug discovery, particularly for targets involving protein-protein interactions and allosteric modulation. The compound's ability to influence binding affinity and selectivity makes it a valuable tool for medicinal chemists.

Environmental and green chemistry considerations are also shaping research around CAS 642995-16-2. With increasing emphasis on sustainable synthesis, scientists are exploring solvent-free reactions and biocatalysis to produce this compound with minimal waste. These efforts align with the broader trend toward eco-friendly pharmaceutical manufacturing, a topic that resonates with both academic and industrial audiences.

In analytical chemistry, (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid serves as a reference standard for chiral separation techniques. Its well-defined stereochemistry makes it useful for calibrating high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC) systems. This application is particularly relevant given the rising demand for enantiomeric purity analysis in regulatory submissions for new drug candidates.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are frequently discussed in the context of drug-likeness and ADME (absorption, distribution, metabolism, excretion) profiling. These parameters are critical for predicting bioavailability and optimizing lead compounds in early-stage drug development. As computational methods like molecular docking and quantitative structure-activity relationship (QSAR) modeling become more sophisticated, the importance of well-characterized chiral intermediates like 642995-16-2 continues to grow.

Looking ahead, the versatility of (1S,2S)-2-(Naphthalene-2,3-dicarboximido)cyclohexanecarboxylic Acid positions it as a key player in advancing personalized medicine and next-generation therapeutics. Its applications extend beyond traditional small-molecule drugs to areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, reflecting the evolving landscape of drug discovery. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to increase significantly.